Cas no 139347-80-1 (1H-Pyrazole-4-carbonitrile, 5-methoxy-1-methyl-3-phenyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-methoxy-1-methyl-3-phenyl-
• CAS No: 139347-80-1
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 1267431
• Update Time: 2024-08-04

1H-Pyrazole-4-carbonitrile, 5-methoxy-1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-methoxy-1-methyl-3-phenyl-

• Inchi： 1S/C12H11N3O/c1-15-12(16-2)10(8-13)11(14-15)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： AUKBXEXXRXJYMW-UHFFFAOYSA-N
• SMILES： N1(C)C(OC)=C(C#N)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 213.09033

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 411.8±45.0 °C(Predicted)
• PSA: 50.84
• pka: -1.33±0.10(Predicted)